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Compound of Interest

Compound Name: ADL-5859 hydrochloride

Cat. No.: B605188 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for the handling and disposal of

ADL-5859 hydrochloride, a potent, selective δ-opioid receptor agonist. Given the compound's

pharmacological activity and the limited publicly available safety data, a cautious approach,

adhering to best practices for handling potent research chemicals, is imperative.

Compound Information and Safety Data
ADL-5859 hydrochloride is a research compound with significant biological activity.[1][2][3]

While a comprehensive toxicological profile is not widely published, its nature as a potent

opioid receptor agonist necessitates stringent safety protocols to prevent accidental exposure.
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Property Value

CAS Number 850173-95-4[1]

Molecular Formula C₂₄H₂₈N₂O₃ • HCl[1]

Formula Weight 429.0 g/mol [1]

Appearance Solid[1]

Purity ≥98%[1]

Solubility DMSO: ~10 mg/mLDMF: ~3 mg/mL[4]

Storage and Stability

Condition Stability

Solid (Lyophilized) ≥ 4 years at -20°C[4]

Solution in DMSO
Up to 6 months at -80°CUp to 1 month at

-20°C[2]

Aqueous solutions are not recommended for storage for more than one day.[4]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense against exposure. The following PPE

is mandatory when handling ADL-5859 hydrochloride in solid or solution form.
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PPE Category Specification Rationale

Hand Protection
Double-gloving with nitrile

gloves.

Prevents skin contact and

absorption. Double-gloving

provides an extra barrier in

case of a tear in the outer

glove.

Eye Protection
Chemical safety goggles or a

face shield.

Protects eyes from splashes or

airborne particles of the

compound.

Body Protection
A disposable gown over a lab

coat.

Provides a removable barrier

to protect clothing and skin

from contamination.

Respiratory Protection
A fit-tested N95 respirator or

higher.

Recommended when handling

the solid compound or when

there is a risk of aerosolization.

Step-by-Step Operational Plan for Safe Handling
Adherence to a strict, procedural workflow is critical to minimize the risk of exposure during the

handling of ADL-5859 hydrochloride.

Experimental Workflow for Handling ADL-5859 Hydrochloride
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Preparation

Compound Handling

Cleanup and Disposal

Designate a specific work area

Don all required PPE

Prepare all necessary labware and reagents

Weigh solid compound in a chemical fume hood

Proceed to handling

Dissolve in appropriate solvent

Handle solutions with caution

Decontaminate work surfaces

After experiment

Segregate and dispose of waste

Remove PPE in the correct order

 

Waste Generation

Segregate Waste by Type

Label Waste Containers

Store in a Designated Area

Arrange for Hazardous Waste Pickup

Final Disposal by Certified Vendor

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b605188?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

